(2-Amino-ethyl)-{2-[(2-amino-ethyl)-tert-butoxycarbonyl-amino]-ethyl}-carbamic acid tert-butyl ester

• IUPAC Name: tert-butyl N-(2-aminoethyl)-N-[2-[2-aminoethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]ethyl]carbamate
• InChI: InChI=1S/C16H34N4O4/c1-15(2,3)23-13(21)19(9-7-17)11-12-20(10-8-18)14(22)24-16(4,5)6/h7-12,17-18H2,1-6H3
• InChI Key: UOZFEYZIDUEEQS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(CCN)CCN(CCN)C(=O)OC(C)(C)C
• Molecular Formula: C16H34N4O4
• Molecular Weight: 346.47 g/mol

Description

(2-Amino-ethyl)-{2-[(2-amino-ethyl)-tert-butoxycarbonyl-amino]-ethyl}-carbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C16H34N4O4 and its molecular weight is 346.472. The purity is usually 95%.
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Scientific Research Applications

Carbamates and Their Applications

Carbamates, such as ethyl carbamate, play significant roles in various scientific fields. They are studied for their genotoxic and carcinogenic properties across species, including mice, rats, hamsters, and monkeys. Ethyl carbamate's presence in foods and beverages, particularly fermented products, has raised health concerns due to its classification as "probably carcinogenic to humans" by the International Agency for Research on Cancer (IARC) (Weber & Sharypov, 2009). This highlights the importance of understanding carbamate compounds' formation mechanisms and potential health impacts.

Esterification Processes

Esterification is a key reaction in organic chemistry, with applications ranging from material science to pharmaceuticals. The production of esters through various chemical processes, including alkoxycarbonylation, is subject to ongoing research. For example, semisynthetic resorbable materials from hyaluronan esterification have shown promise in clinical applications due to their biocompatibility and degradation properties. These materials are obtained through the partial or total esterification of carboxyl groups of natural polymers like hyaluronan (Campoccia et al., 1998).

Alkoxycarbonylation and its Applications

Alkoxycarbonylation reactions, involving the introduction of ester groups into organic compounds, have significant implications for synthesizing ester products from unsaturated phytogenic substrates. This process can address challenges in the chemical industry, such as resource saving and environmental safety. Notably, alkoxycarbonylation has been performed on various phytogenic substrates, including acids and terpene compounds, under mild conditions, predominantly using palladium-diphosphine catalysts, to achieve high yields and selectivity (Sevostyanova & Batashev, 2023).